BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Landscape of 11-
Mercaptoundecanamide: An In-Depth Technical
Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 11-Mercaptoundecanamide

Cat. No.: B15088466

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Mercaptoundecanamide is a bifunctional organic compound featuring a terminal thiol (-SH)
group and a primary amide (-CONH2) group, separated by an eleven-carbon aliphatic chain.
This unique structure makes it a valuable building block in various applications, including self-
assembled monolayers (SAMs) on noble metal surfaces, bioconjugation, and materials
science. As with any chemical reagent, a thorough understanding of its safety profile is
paramount for ensuring the well-being of laboratory personnel and the integrity of research.
This technical guide provides a comprehensive overview of the safety data for 11-
mercaptoundecanamide, moving beyond a simple recitation of hazard statements to offer a
deeper understanding of the underlying risks and the rationale behind recommended safety
protocols.

Chemical and Physical Properties
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A foundational aspect of chemical safety is understanding a substance's physical and chemical
properties, as these can influence its behavior and potential for exposure.

Property Value Source
Chemical Formula C11H23NOS [1]
Molecular Weight 217.37 g/mol [1]

White to beige powder,
Appearance [1]
crystals, or chunks

Melting Point 88-94 °C [1]
Boiling Point Not available [1]
Solubility in Water Not available [1]
Density Not available [1]

The solid, powdered nature of 11-mercaptoundecanamide at room temperature indicates that
the primary route of exposure is likely to be inhalation of dust particles and direct skin or eye
contact. The lack of available data for boiling point, water solubility, and density underscores
the need for cautious handling, as the full physical hazard profile is not completely
characterized.

Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. 11-Mercaptoundecanamide
is classified as follows:
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Hazard Class Hazard Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

H319: Causes serious eye

Eye Irritation 2A o
irritation.

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation.
system)

Signal Word: Warning
Hazard Pictogram:

The causality behind these classifications lies in the chemical reactivity of the thiol and amide
functional groups, and the physical nature of the compound as a fine powder. The thiol group
can interact with proteins and other biological molecules, potentially leading to irritation upon
contact with skin and mucous membranes. The fine particulate nature of the solid allows it to
be easily aerosolized, leading to respiratory tract irritation if inhaled.

Toxicological Profile: Addressing the Data Gaps

A critical aspect of a comprehensive safety assessment is the toxicological profile of a
substance. For 11-mercaptoundecanamide, there is a notable lack of publicly available data
on key toxicological endpoints.
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Toxicological Endpoint

Data

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity - Single Exposure

May cause respiratory irritation.

Specific Target Organ Toxicity - Repeated
Exposure

No data available

Aspiration Hazard

No data available

Expert Insight: The absence of comprehensive toxicological data does not imply that the

substance is benign. In drug development and research, handling a compound with an

incomplete toxicological profile necessitates a precautionary approach. The known irritant

effects on the skin, eyes, and respiratory system should be considered the primary, immediate

hazards. The potential for long-term effects, such as sensitization, mutagenicity, or

carcinogenicity, is unknown. Therefore, the core principle of As Low As Reasonably Achievable

(ALARA) exposure must be strictly adhered to. All handling procedures should be designed to

minimize direct contact and the generation of aerosols.

Exposure Controls and Personal Protective

Equipment (PPE)

Given the known hazards and the incomplete toxicological profile, a multi-layered approach to

exposure control is essential. This follows the hierarchy of controls, prioritizing engineering and

administrative controls, with PPE as the final line of defense.

Engineering Controls
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» Ventilation: All handling of 11-mercaptoundecanamide powder should be conducted in a
well-ventilated area. For procedures that may generate significant dust, such as weighing or
transferring large quantities, a certified chemical fume hood is mandatory.

o Containment: For sensitive or larger-scale operations, the use of a glove box can provide an
additional layer of containment, minimizing the risk of inhalation and skin contact.

Administrative Controls

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving 11-mercaptoundecanamide. These SOPs should cover safe handling,
storage, waste disposal, and emergency procedures.

« Training: All personnel handling the substance must be thoroughly trained on its hazards,
safe handling procedures, and emergency response protocols. This training should be
documented.

» Hygiene Practices: Avoid eating, drinking, or smoking in areas where 11-
mercaptoundecanamide is handled. Wash hands thoroughly with soap and water after
handling and before leaving the laboratory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing direct contact.
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PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.[2]

Hand Protection

Nitrile or other chemically

resistant gloves.

Prevents skin contact and

irritation.[2]

Body Protection

A lab coat or chemical-

resistant apron.

Protects skin and personal
clothing from contamination.[2]

Respiratory Protection

In a well-ventilated area,
respiratory protection may not
be required for small-scale
use. However, if there is a risk
of generating dust or in case of
a spill in a poorly ventilated
area, a NIOSH-approved N95
(or better) particulate respirator

should be worn.

Prevents inhalation of irritant
dust particles.[2]

Diagram: Hierarchy of Controls for 11-Mercaptoundecanamide

Elimination
(Not Feasible)

Substitution
(Investigate Alternatives)

Engineering Controls

(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training, Hygiene)

Personal Protective Equipment

(Goggles, Gloves, Lab Coat, Respirator)
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Caption: The hierarchy of controls prioritizes more effective measures.

Safe Handling and Storage Protocols
Handling

o Preparation: Before handling, ensure that all necessary engineering controls are functioning
correctly and that all required PPE is readily available and in good condition.

e Weighing and Transfer: Conduct all weighing and transfer operations in a fume hood or other
ventilated enclosure to minimize dust generation. Use a spatula or other appropriate tool to
handle the solid. Avoid scooping in a manner that creates airborne dust.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing. If the solvent is volatile, ensure adequate ventilation.

¢ Cleaning: Clean up any spills promptly, following the emergency procedures outlined below.
Decontaminate all surfaces and equipment after use.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from strong oxidizing agents, as these are incompatible with thiols.

o Store away from heat and sources of ignition. Although not classified as flammable, good
laboratory practice dictates storing all chemicals away from ignition sources.

Emergency Procedures

A well-defined emergency response plan is crucial for mitigating the consequences of an
accidental exposure or spill.

First-Aid Measures

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. If respiratory irritation persists or if the person feels unwell, seek medical attention.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b15088466/docs?utm_src=pdf-body-img#navigating-the-safety-landscape-of-11-mercaptoundecanamide-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek
medical advice. Remove contaminated clothing and wash it before reuse.

e Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Seek medical attention if you
feel unwell.

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent further spread of the spill.

e Clean-up (Small Spill): For a small spill, carefully sweep up the solid material, avoiding the
generation of dust. Place the spilled material into a labeled, sealed container for hazardous
waste disposal.

e Clean-up (Large Spill): For a large spill, follow institutional emergency procedures. This may
involve contacting the environmental health and safety (EHS) department.

o Decontaminate: After the spill has been cleaned up, decontaminate the area with an
appropriate cleaning agent.

Diagram: Spill Response Workflow
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Caption: A clear workflow for responding to spills is essential.
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Waste Disposal

All waste containing 11-mercaptoundecanamide, including unused product, contaminated
materials, and spill clean-up debris, should be considered hazardous waste.

o Segregation: Collect all 11-mercaptoundecanamide waste in a dedicated, properly labeled,
and sealed container.

o Labeling: The waste container must be clearly labeled as hazardous waste and should
include the chemical name.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations. Do not dispose of this chemical
down the drain or in the regular trash.[2]

Conclusion

11-Mercaptoundecanamide is a valuable research chemical with a defined set of immediate
hazards, primarily as a skin, eye, and respiratory irritant. The significant gaps in its toxicological
data necessitate a cautious and proactive approach to safety. By implementing robust
engineering controls, adhering to strict administrative protocols, and consistently using
appropriate personal protective equipment, researchers can handle this compound safely. The
principles of minimizing exposure and planning for emergencies are the cornerstones of
responsible chemical management, ensuring that scientific advancement does not come at the
cost of personal or environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088466?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

